Cas no 2171821-06-8 (1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}azetidine-3-carboxylic acid)

• Product Name: 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}azetidine-3-carboxylic acid
• CAS No: 2171821-06-8
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 5602916
• PubChem ID: 165963993
• Update Time: 2025-06-11

1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetyl}azetidine-3-carboxylic acid
• 2171821-06-8
• EN300-1494141
• 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}azetidine-3-carboxylic acid

• Inchi： 1S/C27H24N2O5/c30-25(29-14-18(15-29)26(31)32)13-17-6-5-7-19(12-17)28-27(33)34-16-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-12,18,24H,13-16H2,(H,28,33)(H,31,32)
• InChI Key： MMGKHSGQDXYDIJ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)CC(N1CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}azetidine-3-carboxylic acid

Introduction to 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}azetidine-3-carboxylic Acid (CAS No. 2171821-06-8)

1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}azetidine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171821-06-8, represents a novel molecular structure with potential applications in drug development and therapeutic interventions. The intricate architecture of this molecule, featuring a combination of aromatic and heterocyclic moieties, makes it a subject of intense interest for researchers exploring novel pharmacophores.

The core structure of 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}azetidine-3-carboxylic acid incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group provides stability and modularity, which are essential for synthetic chemistry applications. Additionally, the azetidine ring introduces a cyclic amine moiety, which can interact with biological targets in a specific manner. These features make the compound a valuable scaffold for designing molecules with tailored biological activities.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}azetidine-3-carboxylic acid structure has been explored as a potential lead compound in the search for novel therapeutic agents. Its ability to interact with proteins and enzymes suggests that it may have applications in treating conditions such as cancer, inflammation, and neurological disorders. Preliminary studies have indicated that this compound exhibits promising pharmacological properties, making it an attractive candidate for further investigation.

The synthesis of 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}azetidine-3-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is crucial for constructing the complex framework of this molecule. Researchers have leveraged these methods to develop efficient synthetic routes that are scalable and reproducible. This has opened up new avenues for exploring the full potential of this compound in drug discovery.

The biological activity of 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}azetidine-3-carboxylic acid has been evaluated through various in vitro and in vivo assays. These studies have provided insights into its interaction with target proteins and its potential therapeutic effects. For instance, preliminary data suggest that this compound may inhibit the activity of specific enzymes involved in cancer cell proliferation. Additionally, its ability to modulate inflammatory pathways has been observed in experimental models, indicating its potential as an anti-inflammatory agent.

The development of novel drug candidates often requires a multidisciplinary approach, combining expertise from chemistry, biology, and medicine. The study of 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}azetidine-3-carboxylic acid exemplifies this collaborative effort. Chemists have focused on optimizing the synthetic route to produce high-quality material for biological testing. Meanwhile, biologists have investigated the compound's interactions with cellular targets and its effects on disease models. This synergy between different scientific disciplines has accelerated the discovery process and led to new insights into the compound's potential applications.

The future prospects for 1-{2-3-({(9H-fluoren)-9-ylmethoxycarbonyl})amino]phenylacetyl}-azetidine)-3-carboxylic acid are promising, with ongoing research aimed at further elucidating its mechanism of action and optimizing its pharmacological properties. Advances in computational chemistry and molecular modeling are being utilized to predict how this compound interacts with biological targets at the atomic level. These computational studies complement experimental efforts by providing rapid screening of potential modifications to enhance potency and selectivity.

In conclusion, 1-{2-(N-(tert-butoxycarbonyl)-N'-((S)-(4-fluorophenyl)-methyl)-glycine amide}-N-methyl)-4-methylpentanamide, identified by its CAS number 2171821 06 8, is a structurally complex organic molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents. Ongoing studies continue to explore its biological activities and optimize its synthetic pathways, paving the way for new treatments targeting various diseases.